1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine

• IUPAC Name: 1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine
• InChI: InChI=1S/C14H21ClN2/c1-16-10-12-6-8-17(9-7-12)11-13-4-2-3-5-14(13)15/h2-5,12,16H,6-11H2,1H3
• InChI Key: GJEFZFYIWDTCJU-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCN(CC1)CC2=CC=CC=C2Cl
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol

Description

1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine acts as a competitive antagonist at dopamine D1 receptors, blocking the binding of dopamine and preventing its downstream signaling. This leads to a decrease in the activity of dopaminergic neurons and a reduction in the release of dopamine.
Biochemical and Physiological Effects:
1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been shown to have a number of biochemical and physiological effects, including a decrease in locomotor activity, an increase in prolactin secretion, and a reduction in the release of glutamate and GABA.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine in lab experiments is its high selectivity for dopamine D1 receptors, which allows for specific targeting of this receptor subtype. However, one limitation is that it has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over long periods of time.

Future Directions

There are many potential future directions for research involving 1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine. Some possible areas of investigation include its role in the regulation of mood and emotion, its effects on learning and memory, and its potential as a therapeutic agent for various neurological and psychiatric disorders. Additionally, the development of new compounds that target dopamine D1 receptors with greater selectivity and efficacy may lead to further advances in this field.

Synthesis Methods

The synthesis of 1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine involves several steps, starting with the reaction of 2-chlorobenzyl chloride and piperidine to form 1-(2-chlorobenzyl)piperidine. This intermediate is then reacted with N-methyl-N-[(4-methylphenyl)sulfonyl]methanamine to yield 1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine.

Scientific Research Applications

1-[1-[(2-chlorophenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been widely used in scientific research to investigate the role of dopamine D1 receptors in various physiological and pathological processes. It has been shown to be effective in animal models of Parkinson's disease, schizophrenia, and addiction.